![molecular formula C17H23ClN2OS B6270040 [2-(cyclohex-1-en-1-yl)ethyl][(6-methoxy-1,3-benzothiazol-2-yl)methyl]amine hydrochloride CAS No. 2418669-12-0](/img/no-structure.png)
[2-(cyclohex-1-en-1-yl)ethyl][(6-methoxy-1,3-benzothiazol-2-yl)methyl]amine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups . The cyclohexenyl group would provide a cyclic structure, the benzothiazolyl group would contribute aromaticity, and the amine group would introduce polarity. The ethyl group would be a simple linear alkyl chain .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the different functional groups present. The cyclohexenyl group could undergo reactions typical of alkenes, such as addition reactions. The benzothiazolyl group, being aromatic, might participate in electrophilic aromatic substitution reactions. The amine group could engage in reactions typical of amines, such as protonation or alkylation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar amine group and the nonpolar cyclohexenyl and ethyl groups . Its melting and boiling points would depend on the strength of the intermolecular forces present.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[2-(cyclohex-1-en-1-yl)ethyl][(6-methoxy-1,3-benzothiazol-2-yl)methyl]amine hydrochloride' involves the reaction of 2-(cyclohex-1-en-1-yl)ethanamine with 6-methoxy-1,3-benzothiazol-2-ylmethyl chloride in the presence of a base to form the desired product. The amine group of 2-(cyclohex-1-en-1-yl)ethanamine will react with the chloride group of 6-methoxy-1,3-benzothiazol-2-ylmethyl chloride to form the desired compound. The reaction will be carried out in a suitable solvent under controlled conditions to obtain the product in high yield and purity.", "Starting Materials": [ "2-(cyclohex-1-en-1-yl)ethanamine", "6-methoxy-1,3-benzothiazol-2-ylmethyl chloride", "Base", "Solvent" ], "Reaction": [ "Step 1: Dissolve 2-(cyclohex-1-en-1-yl)ethanamine in a suitable solvent.", "Step 2: Add a base to the solution and stir for some time to form the amine salt.", "Step 3: Dissolve 6-methoxy-1,3-benzothiazol-2-ylmethyl chloride in a suitable solvent.", "Step 4: Add the amine salt solution to the chloride solution and stir for some time to form the desired product.", "Step 5: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2418669-12-0 |
Molecular Formula |
C17H23ClN2OS |
Molecular Weight |
338.9 |
Purity |
80 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
